Cas no 1340192-54-2 (4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline)

• Product Name: 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline
• CAS No: 1340192-54-2
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• CID: 5188453
• PubChem ID: 62810359
• Update Time: 2025-06-07

4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
• 4-fluoro-3-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline
• 5-Thiazolemethanamine, N-(4-fluoro-3-methylphenyl)-
• 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline

• Inchi： 1S/C11H11FN2S/c1-8-4-9(2-3-11(8)12)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• InChI Key： MPQJGAPFEDLDRK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1C=CC(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2

Additional information on 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline

Introduction to 4-Fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline (CAS No. 1340192-54-2)

4-Fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1340192-54-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a fluoro substituent, combined with a methyl group and a 1,3-thiazole ring, contributes to its unique chemical properties and biological activity.

The compound's structure is a testament to the ingenuity of modern medicinal chemistry, where specific functional groups are strategically incorporated to modulate biological activity. The fluoro atom, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This property makes 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline a promising candidate for further exploration in drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. The 1,3-thiazole core is one such heterocycle that has been extensively studied for its pharmacological properties. It is found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of this moiety into 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline not only enhances its potential therapeutic applications but also contributes to its complex chemical behavior.

The synthesis of 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline involves a multi-step process that requires precise control over reaction conditions. The introduction of the methyl group and the 1,3-thiazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural features efficiently.

The compound's biological activity has been a subject of intense investigation. Preliminary studies suggest that it exhibits notable interactions with various biological targets, making it a valuable scaffold for drug discovery. The combination of the fluoro, methyl, and 1,3-thiazole substituents likely contributes to its unique pharmacological profile. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In the context of current pharmaceutical research, 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline aligns with the growing trend toward the development of targeted therapies. Its molecular structure suggests potential applications in treating diseases where specific molecular interactions are critical. For instance, its ability to modulate enzyme activity or interact with cellular receptors could make it useful in addressing conditions such as cancer or inflammatory disorders.

The role of computational chemistry in understanding the properties of 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions are invaluable for guiding experimental design and optimizing drug candidates for clinical trials.

The future prospects for 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline are promising. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Ongoing research aims to explore new synthetic pathways and expand its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, 4-fluoro-3-methyl-N-(1,3-thiazol-5-yl)methylaniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling subject for further study. As research progresses, this compound is poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.